Cas no 64665-11-8 (3-Octyl-1-[(trichloromethyl)sulfanyl]pyrrolidine-2,5-dione)

• Product Name: 3-Octyl-1-[(trichloromethyl)sulfanyl]pyrrolidine-2,5-dione
• CAS No: 64665-11-8
• MF: C₁₃H₂₀Cl₃NO₂S
• MW: 360.72739982605
• CID: 2792523
• PubChem ID: 71371482
• Update Time: 2025-04-21

3-Octyl-1-[(trichloromethyl)sulfanyl]pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 64665-11-8
• DTXSID80794415
• 3-OCTYL-1-[(TRICHLOROMETHYL)SULFANYL]PYRROLIDINE-2,5-DIONE
• 3-Octyl-1-[(trichloromethyl)sulfanyl]pyrrolidine-2,5-dione

• Inchi： 1S/C13H20Cl3NO2S/c1-2-3-4-5-6-7-8-10-9-11(18)17(12(10)19)20-13(14,15)16/h10H,2-9H2,1H3
• InChI Key： HNYVPPZESDDFFA-UHFFFAOYSA-N
• SMILES： ClC(SN1C(CC(C1=O)CCCCCCCC)=O)(Cl)Cl

Computed Properties

• Exact Mass: 359.028033Da
• Monoisotopic Mass: 359.028033Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 62.7Ų